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Compound of Interest

Compound Name: 1-Dodecanethiol

Cat. No.: B093513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data, handling precautions, and

emergency procedures for 1-Dodecanethiol (CAS No. 112-55-0). Adherence to these

guidelines is critical for ensuring a safe laboratory environment.

Section 1: Chemical and Physical Properties
1-Dodecanethiol, also known as n-dodecyl mercaptan or lauryl mercaptan, is a colorless to

pale-yellow liquid with a characteristic mild, skunk-like odor[1][2][3]. It is classified as a Class

IIIA Combustible Liquid[2].
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Property Value References

CAS Number 112-55-0 [4]

Molecular Formula CH₃(CH₂)₁₁SH or C₁₂H₂₆S [5][6]

Molecular Weight 202.40 g/mol [5]

Appearance Colorless to pale-yellow liquid [1][3][4]

Odor Mild, skunk-like [1][2]

Melting Point -9°C to -7°C [7]

Boiling Point 266-283 °C [5]

Density 0.845 g/mL at 20-25 °C [5][8]

Vapor Pressure 0.00861 mmHg at 25°C

Vapor Density 7.0 (air = 1) [5][7]

Flash Point 87-88 °C (closed cup) [7]

Auto-ignition Temp. 230 °C [8]

Solubility Immiscible in water [1]

Section 2: Toxicological Information and Exposure
Limits
1-Dodecanethiol is corrosive and can cause severe skin burns and serious eye damage. It is

also a skin sensitizer and may cause an allergic skin reaction. Inhalation may lead to

respiratory irritation[4][8][9].
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Parameter Value References

Acute Oral Toxicity LD50 (Rabbit): > 2000 mg/kg [9]

Skin Corrosion/Irritation
Causes severe skin burns;

Corrosive (Rabbit)
[8][9]

Eye Damage/Irritation Causes serious eye damage [1][8]

Skin Sensitization
May cause an allergic skin

reaction
[4][6][8]

Respiratory Irritation
May cause respiratory tract

irritation
[4][9]

Occupational Exposure Limits:

Organization Limit References

ACGIH TWA: 0.1 ppm [1]

NIOSH Ceiling: 0.5 ppm (4.1 mg/m³)

Section 3: Hazard Identification and GHS
Classification
1-Dodecanethiol is classified as a hazardous substance.

GHS Pictograms: GHS05 (Corrosion), GHS09 (Environment)[5]

Signal Word: Danger[9][10]

Hazard Statements:

H314: Causes severe skin burns and eye damage[6][8][10].

H317: May cause an allergic skin reaction[6][8].

H410: Very toxic to aquatic life with long lasting effects[6][8][10].
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Section 4: Experimental Protocols and Handling
Procedures
Strict adherence to safety protocols is mandatory when handling 1-Dodecanethiol.

A risk assessment should be conducted before beginning work. The following diagram

illustrates the necessary hierarchy of controls.

1-Dodecanethiol Handling Workflow

Engineering Controls

Chemical Fume Hood Adequate Ventilation

Personal Protective Equipment (PPE)

Gloves (e.g., PVC) Goggles / Face Shield Protective Clothing Respirator (if needed)

Emergency Procedures

Spill Fire Personal Exposure

Click to download full resolution via product page

Caption: Hierarchy of safety controls for handling 1-Dodecanethiol.

Handling:

Always work in a well-ventilated area, preferably under a chemical fume hood[11].

Avoid all personal contact, including inhalation of vapors or mists[1][9][10].

Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield,

and a lab coat[8][10].

Prevent contact with skin and eyes[9][10].

Wash hands and other exposed areas thoroughly with mild soap and water after handling

and before eating, drinking, or smoking[8][9][10].
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Contaminated work clothing should not be allowed out of the workplace and must be washed

before reuse[9][10].

Storage:

Store in a cool, dry, and well-ventilated area designated for corrosives[10][11].

Keep containers tightly closed and sealed until use[10][11].

Store away from incompatible materials such as strong oxidizers, strong acids, strong bases,

and alkali metals[1][2][7].

Store below +30°C.

Evacuate: Immediately evacuate unnecessary personnel from the spill area[10].

Ventilate: Ensure the area is well-ventilated[9].

Protect: Wear full PPE, including respiratory protection if necessary[10][11].

Contain: Prevent further leakage or spillage. Cover drains to prevent entry into waterways[8]

[9][11].

Absorb: Soak up the spill with inert absorbent material, such as sand, diatomite, or a

universal binder[8][9].

Collect: Place the absorbed material into suitable, closed, and labeled containers for

hazardous waste disposal[8][10].

Clean: Clean the affected area thoroughly.

First-aiders must protect themselves from exposure. Show the Safety Data Sheet to the

attending physician[9].

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist[4][9][10].
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Skin Contact: Take off immediately all contaminated clothing. Flush skin with plenty of soap

and water for at least 15 minutes. Seek immediate medical attention[4][10].

Inhalation: Remove the victim from exposure to fresh air immediately. If breathing is difficult,

administer oxygen. If the victim is not breathing, give artificial respiration. Seek immediate

medical attention[4][10].

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, rinse their mouth and

give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person.

Seek immediate medical attention[4][10][11].

Extinguishing Media: Use dry chemical powder, alcohol-resistant foam, carbon dioxide

(CO₂), or water spray[7][10]. Avoid using a heavy water stream[10].

Specific Hazards: The substance is combustible. Vapors are heavier than air and may form

explosive mixtures with air on intense heating or at temperatures above its flash point (88°C)

[7][9]. Thermal decomposition can release toxic gases like carbon oxides and sulfur oxides[9]

[11].

Protective Equipment: Firefighters should wear full protective gear and a self-contained

breathing apparatus (SCBA) with a full facepiece operated in pressure-demand or other

positive-pressure mode[9][10][11].

Containment: Prevent fire-extinguishing water from contaminating surface water or the

ground water system[9][11].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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